Cas no 1309982-62-4 (2-Chloro-5-methylpyridine-3-boronic acid pinacol ester)

2-Chloro-5-methylpyridine-3-boronic acid pinacol ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a pivotal method for constructing carbon-carbon bonds in synthetic organic chemistry. The chloro and methyl substituents on the pyridine ring enhance its reactivity and selectivity in palladium-catalyzed transformations. The pinacol ester group improves stability, facilitating handling and storage while maintaining compatibility with a wide range of reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical research for the synthesis of heterocyclic scaffolds. Its well-defined structure and reliable performance make it a preferred intermediate for constructing complex molecular architectures.
2-Chloro-5-methylpyridine-3-boronic acid pinacol ester structure
1309982-62-4 structure
Product Name:2-Chloro-5-methylpyridine-3-boronic acid pinacol ester
CAS No:1309982-62-4
MF:C12H17BClNO2
MW:253.532882452011
MDL:MFCD08063083
CID:2951010
PubChem ID:46318105
Update Time:2025-05-28

2-Chloro-5-methylpyridine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-氯-5-甲基吡啶-3-硼酸频哪酯
    • 2-Chloro-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Chloro-5-methylpyridine-3-boronic acid pinacol ester
    • FD10357
    • 2-chloro-5-methyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
    • 2-Chloro-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, AldrichCPR
    • DS-016380
    • 2-chloro-5-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • Z2049944293
    • 1309982-62-4
    • DTXSID701147771
    • CS-0174067
    • MFCD08063083
    • EN300-7375755
    • AKOS015851318
    • JCC98262
    • MDL: MFCD08063083
    • Inchi: 1S/C12H17BClNO2/c1-8-6-9(10(14)15-7-8)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
    • InChI Key: LCANKEBGLJKHTK-UHFFFAOYSA-N
    • SMILES: ClC1C(B2OC(C)(C)C(C)(C)O2)=CC(C)=CN=1

Computed Properties

  • Exact Mass: 253.1040866g/mol
  • Monoisotopic Mass: 253.1040866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4

2-Chloro-5-methylpyridine-3-boronic acid pinacol ester Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • HazardClass:IRRITANT

2-Chloro-5-methylpyridine-3-boronic acid pinacol ester Pricemore >>

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Enamine
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C587525-25mg
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